Ethyl 4-(4,5-dibromofuran-2-yl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate

• Molecular Formula: C12H12Br2N2O4
• Molecular Weight: 408.04 g/mol
• IUPAC Name: ethyl 4-(4,5-dibromofuran-2-yl)-6-methyl-2-oxo-3,4-dihydro-1H-pyrimidine-5-carboxylate
• InChI: InChI=1S/C12H12Br2N2O4/c1-3-19-11(17)8-5(2)15-12(18)16-9(8)7-4-6(13)10(14)20-7/h4,9H,3H2,1-2H3,(H2,15,16,18)
• InChI Key: GINJVTOLQNFJLE-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=C(NC(=O)NC1C2=CC(=C(O2)Br)Br)C

Description

Ethyl 4-(4,5-dibromofuran-2-yl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate, also known as BRD0705, is a small molecule compound that has attracted significant attention in the scientific community due to its potential therapeutic applications. This compound was first synthesized in 2012 by the National Center for Advancing Translational Sciences (NCATS) as part of their efforts to develop new drugs for various diseases. Since then, BRD0705 has been the subject of extensive research, and its unique chemical structure and properties have opened up new avenues for drug discovery.

Mechanism of Action

The mechanism of action of Ethyl 4-(4,5-dibromofuran-2-yl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate is not fully understood, but it is believed to act by inhibiting the activity of a protein called bromodomain and extra-terminal domain (BET). BET proteins are involved in the regulation of gene expression, and their dysregulation has been linked to several diseases, including cancer and inflammatory disorders. By inhibiting BET proteins, Ethyl 4-(4,5-dibromofuran-2-yl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate may help to regulate gene expression and prevent the development of these diseases.
Biochemical and Physiological Effects
Ethyl 4-(4,5-dibromofuran-2-yl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate has been found to have several biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the growth of cancer cells and reduce inflammation. In vivo studies have also shown that Ethyl 4-(4,5-dibromofuran-2-yl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate can reduce tumor growth in mice and improve symptoms of inflammatory bowel disease. However, more research is needed to fully understand the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

Ethyl 4-(4,5-dibromofuran-2-yl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate has several advantages for lab experiments. This compound is relatively easy to synthesize, making it readily available for research purposes. In addition, it has been extensively studied, and its properties and mechanisms of action are well understood. However, there are also some limitations to using Ethyl 4-(4,5-dibromofuran-2-yl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate in lab experiments. This compound has low solubility in water, which can make it difficult to work with. In addition, its effects on different cell types and tissues may vary, which can make it challenging to interpret results.

Future Directions

There are several future directions for research on Ethyl 4-(4,5-dibromofuran-2-yl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate. One area of interest is exploring its potential as a therapeutic agent for cancer and inflammatory disorders. Further studies are needed to determine the optimal dosage and delivery method for this compound. In addition, researchers are also interested in developing derivatives of Ethyl 4-(4,5-dibromofuran-2-yl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate that may have improved properties and efficacy. Finally, more research is needed to fully understand the biochemical and physiological effects of this compound and its potential applications in medicine.
Conclusion
Ethyl 4-(4,5-dibromofuran-2-yl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate is a small molecule compound that has attracted significant attention in the scientific community due to its potential therapeutic applications. This compound has anti-inflammatory and anti-tumor properties and has been extensively studied for its potential use in treating various diseases. While there are some limitations to using Ethyl 4-(4,5-dibromofuran-2-yl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate in lab experiments, its unique chemical structure and properties have opened up new avenues for drug discovery. Further research is needed to fully understand the potential applications of this compound and its derivatives in medicine.

Synthesis Methods

Ethyl 4-(4,5-dibromofuran-2-yl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate is synthesized using a multi-step process that involves the reaction of several chemical compounds. The first step involves the reaction of 4,5-dibromofuran-2-carbaldehyde with ethyl acetoacetate to form an intermediate compound. This intermediate is then reacted with 6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid to yield the final product, Ethyl 4-(4,5-dibromofuran-2-yl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate. The synthesis of Ethyl 4-(4,5-dibromofuran-2-yl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate is a complex process that requires specialized equipment and expertise.

Scientific Research Applications

Ethyl 4-(4,5-dibromofuran-2-yl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate has been the subject of extensive research in recent years due to its potential therapeutic applications. This compound has been shown to have anti-inflammatory and anti-tumor properties, making it a promising candidate for the treatment of various diseases such as cancer, arthritis, and inflammatory bowel disease. In addition, Ethyl 4-(4,5-dibromofuran-2-yl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate has been found to inhibit the growth of several cancer cell lines, including breast, lung, and colon cancers.